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Compound of Interest

Compound Name: 5,7-Dimethylundecane

Cat. No.: B100999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5,7-Dimethylundecane is a branched-chain alkane with the chemical formula C13H28.[1] It is

a colorless and odorless liquid at room temperature.[1] This document provides a

comprehensive overview of the known properties and applications of 5,7-Dimethylundecane,

with a focus on information relevant to scientific research and development. Currently, the

publicly available data on this compound is limited, primarily identifying its use in industrial

applications rather than in the biomedical or pharmaceutical fields.

Chemical and Physical Properties
5,7-Dimethylundecane is characterized by an eleven-carbon undecane backbone with two

methyl groups attached at the 5th and 7th carbon positions.[1] While specific experimental data

for some physical properties are not readily available, computed properties and basic identifiers

are summarized below.
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Property Value Source

Molecular Formula C13H28 PubChem

Molecular Weight 184.37 g/mol LookChem[1]

IUPAC Name 5,7-dimethylundecane PubChem

CAS Number 17312-83-3 LookChem, NIST[1][2]

Appearance Colorless, odorless liquid LookChem[1]

Melting Point N/A LookChem[1]

Boiling Point N/A LookChem[1]

Flash Point N/A LookChem[1]

Density N/A LookChem[1]

Note: "N/A" indicates that the data was not available in the cited sources.

Industrial Applications
The primary documented uses of 5,7-Dimethylundecane are in industrial settings. Its stable,

non-reactive nature and low toxicity make it suitable for a range of applications.[1]

Solvent: Due to its hydrocarbon structure, it can be used as a solvent for nonpolar

substances.

Chemical Intermediate: It can serve as a starting material or intermediate in the synthesis of

other chemical compounds.

Lubricants and Fuels: It is a component in the production of lubricants and fuels.[1] 5,7-
Dimethylundecane is also found in trace amounts in petroleum and is considered a

component of gasoline.[1]

Biological Activity and Relevance to Drug
Development

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://pubs.rsc.org/en/content/getauthorversionpdf/C5NP00024F
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://www.benchchem.com/product/b100999?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/5_7-Dimethylundecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extensive searches of scientific literature did not yield any specific studies on the biological

activity of 5,7-Dimethylundecane. There is no current evidence to suggest that it acts as a

signaling molecule, a pheromone, or possesses any therapeutic properties that would make it a

direct subject of interest for drug development professionals. Its classification as a simple

alkane suggests low biological reactivity.

Experimental Protocols
No specific experimental protocols for the synthesis or application of 5,7-Dimethylundecane in

a research context were found in the available literature. Industrial synthesis would likely

involve standard organic chemistry techniques for alkane production, such as alkylation or

isomerization of petroleum-derived feedstocks.

Logical Relationships and Workflows
Given the limited specialized applications of 5,7-Dimethylundecane, a logical workflow for its

current use is primarily within the industrial chemical sector.
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Caption: Industrial production and application workflow for 5,7-Dimethylundecane.

Conclusion
Based on currently available information, 5,7-Dimethylundecane is a simple branched-chain

alkane with established uses in the industrial sector as a solvent, chemical intermediate, and a

component of fuels and lubricants. There is a notable absence of data regarding its biological

activity, and it does not appear to be a compound of current interest in the fields of biomedical

research or drug development. Further research would be required to explore any potential

biological roles or novel applications for this molecule.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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